Cas no 4388-98-1 (methyl(2-methyl-1,3-dioxolan-2-yl)methylamine)

• Product Name: methyl(2-methyl-1,3-dioxolan-2-yl)methylamine
• CAS No: 4388-98-1
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD00154166
• CID: 3987169
• PubChem ID: 853398
• Update Time: 2025-10-29

methyl(2-methyl-1,3-dioxolan-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-2-methanamine, N,2-dimethyl-
• methyl(2-methyl-1,3-dioxolan-2-yl)methylamine
• AS-68569
• METHYL[(2-METHYL-1,3-DIOXOLAN-2-YL)METHYL]AMINE
• DB-387343
• 4388-98-1
• N-methyl-1-(2-methyl-1,3-dioxolan-2-yl)methanamine
• AKOS006347249
• 2-METHYL-2-(METHYLAMINOMETHYL)-1,3-DIOXOLANE(WXC08054)
• Methylaminoaceton-ethylenketal
• 2-METHYL-2-(METHYLAMINOMETHYL)-1,3-DIOXOLANE
• CS-0323152
• N,2-Dimethyl-1,3-dioxolane-2-methanamine
• W15942
• SCHEMBL2699075
• MFCD00154166
• 630-590-0

• MDL： MFCD00154166
• Inchi： 1S/C6H13NO2/c1-6(5-7-2)8-3-4-9-6/h7H,3-5H2,1-2H3
• InChI Key： GIAIOMKHJFFNRD-UHFFFAOYSA-N
• SMILES： O1CCOC1(C)CNC

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 30.5Ų

Additional information on methyl(2-methyl-1,3-dioxolan-2-yl)methylamine

Methyl(2-methyl-1,3-dioxolan-2-yl)methylamine (CAS No. 4388-98-1): Properties, Applications, and Market Insights

Methyl(2-methyl-1,3-dioxolan-2-yl)methylamine (CAS No. 4388-98-1) is a specialized organic compound that has gained attention in various industrial and research applications. This chemical, often referred to by its systematic name, belongs to the class of dioxolane derivatives, which are known for their unique structural and functional properties. In this comprehensive overview, we will explore its chemical characteristics, synthesis methods, applications, and current market trends.

The molecular structure of methyl(2-methyl-1,3-dioxolan-2-yl)methylamine features a dioxolane ring substituted with a methyl group and an amine functional group. This combination imparts both stability and reactivity, making it valuable in organic synthesis. The compound's CAS number 4388-98-1 serves as a unique identifier in chemical databases, ensuring accurate referencing in research and commercial contexts.

One of the most searched questions about this compound relates to its solubility and stability. Researchers often inquire: "Is methyl(2-methyl-1,3-dioxolan-2-yl)methylamine water-soluble?" The answer depends on specific conditions, as it demonstrates moderate solubility in polar solvents but limited solubility in non-polar media. Its stability under various pH conditions is another frequent topic of discussion in scientific forums.

In pharmaceutical research, CAS 4388-98-1 has shown potential as a building block for drug development. The presence of both the dioxolane moiety and the amine group allows for diverse chemical modifications, making it attractive for creating novel therapeutic agents. Recent studies have explored its use in developing central nervous system (CNS) targeting compounds, aligning with current trends in neurological drug discovery.

The synthesis of methyl(2-methyl-1,3-dioxolan-2-yl)methylamine typically involves ring-forming reactions between appropriate precursors. A common approach utilizes glycol derivatives and amine-containing compounds under controlled conditions. Process optimization for this synthesis remains an active area of research, with particular focus on improving yield and reducing environmental impact - a key concern in modern green chemistry initiatives.

Industrial applications of 4388-98-1 extend beyond pharmaceuticals. The specialty chemicals sector utilizes this compound in the production of advanced materials, including polymers with tailored properties. Its incorporation into polymer chains can influence material characteristics such as flexibility, thermal stability, and chemical resistance. These applications align with growing market demands for high-performance materials in electronics and automotive industries.

Analytical characterization of methyl(2-methyl-1,3-dioxolan-2-yl)methylamine typically involves techniques like NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These methods provide crucial information about molecular structure, purity, and potential impurities. Quality control protocols for this compound emphasize the importance of these analytical techniques, especially for research-grade and commercial samples.

Storage and handling considerations for CAS 4388-98-1 follow standard organic compound protocols. While not classified as highly hazardous, proper storage in airtight containers away from strong oxidizers is recommended. These precautions maintain compound integrity and prevent degradation, which is particularly important for research applications requiring high-purity materials.

Market analysis indicates growing interest in dioxolane derivatives like methyl(2-methyl-1,3-dioxolan-2-yl)methylamine. The global market for such specialty chemicals is projected to expand, driven by pharmaceutical R&D and advanced material development. Pricing trends show moderate stability, with fluctuations tied to raw material availability and production capacity.

Recent patent filings reveal innovative applications of 4388-98-1 in catalysis and material science. Several patents describe its use as a ligand in transition metal catalysts or as a modifier in polymer systems. These developments highlight the compound's versatility and potential for future technological applications.

Environmental and safety assessments of methyl(2-methyl-1,3-dioxolan-2-yl)methylamine indicate it requires standard laboratory precautions. While comprehensive ecotoxicity data remains limited for this specific compound, analogous structures suggest moderate environmental persistence. Proper disposal methods, following local regulations, are essential for minimizing ecological impact.

Academic research continues to explore new synthetic routes and applications for CAS 4388-98-1. Recent publications demonstrate its utility in asymmetric synthesis and chiral auxiliary applications. These studies contribute to the growing body of knowledge about dioxolane-containing compounds and their potential in stereoselective transformations.

For researchers considering methyl(2-methyl-1,3-dioxolan-2-yl)methylamine for their work, several commercial suppliers offer the compound in varying purities. Selection criteria should consider purity grade, packaging options, and supplier reliability. Current market availability appears stable, with lead times varying based on order specifications and geographic location.

Future prospects for 4388-98-1 appear promising, particularly in niche applications requiring its specific structural features. The compound's dual functionality (amine and dioxolane) positions it well for emerging technologies in smart materials and targeted drug delivery systems. Continued research will likely uncover additional applications that leverage its unique chemical properties.

In conclusion, methyl(2-methyl-1,3-dioxolan-2-yl)methylamine (CAS No. 4388-98-1) represents an interesting and versatile chemical entity with applications spanning multiple industries. Its structural features and chemical behavior make it valuable for both current uses and future innovations. As research progresses and industrial needs evolve, this compound will likely maintain its relevance in specialized chemical applications.